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Compound of Interest

Compound Name: Naftidrofuryl

Cat. No.: B1676916 Get Quote

Essential Safety and Handling Guide for
Naftidrofuryl
For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Naftidrofuryl, ensuring the safety of all personnel. Adherence to these procedural guidelines is

essential for minimizing exposure risks and maintaining a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Naftidrofuryl oxalate is classified as harmful if swallowed, and can cause skin and serious eye

irritation.[1] It is also very toxic to aquatic life with long-lasting effects.[2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE) for Handling Naftidrofuryl

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1676916?utm_src=pdf-interest
https://www.benchchem.com/product/b1676916?utm_src=pdf-body
https://www.benchchem.com/product/b1676916?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-B1107/Naftidrofuryl-oxalate-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC37515.html
https://www.benchchem.com/product/b1676916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Standard/Specification

Eye/Face Protection
Safety goggles with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US)[3]

Hand Protection Protective gloves

Chemotherapy gloves meeting

ASTM D6978 standard are

recommended.[4] Inspect

gloves prior to use.

Skin & Body Protection
Impervious clothing, Protective

disposable gown

Gown should be lint-free, low-

permeability, with a solid front,

long sleeves, and tight-fitting

cuffs.[1]

Respiratory Protection Suitable respirator

Required when dust or

aerosols may be generated.

An elastomeric half-mask with

a multi-gas cartridge and P100

filter may be necessary when

handling packages not

enclosed in plastic.

This table summarizes the essential PPE required for handling Naftidrofuryl. Always consult

the specific Safety Data Sheet (SDS) for the product you are using for the most accurate and

detailed information.

Operational and Disposal Plans
Engineering Controls:

Work in a well-ventilated area.

Use only in areas with appropriate exhaust ventilation.

Ensure a safety shower and eye wash station are readily accessible.

Precautions for Safe Handling:
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Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.

Recommended storage for the powder form is -20°C for up to 3 years or 4°C for up to 2

years.

In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.

Spill and Accidental Release Measures:

Evacuate: Evacuate personnel to safe areas.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the product away from

drains and water courses.

Absorb: For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders).

Clean-up: Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose: Collect spillage and dispose of contaminated material in accordance with local

regulations.

Disposal:

Dispose of contents and container to an approved waste disposal plant.

Discharge into the environment must be avoided.
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Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols: First Aid Measures
In the event of exposure, follow these first aid protocols immediately:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Do NOT induce vomiting unless directed by medical personnel.

In Case of Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing

and shoes and call a physician.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Promptly call a physician.

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, give cardiopulmonary resuscitation (CPR).

Workflow for Handling Naftidrofuryl
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Figure 1: Safe Handling and Disposal Workflow for Naftidrofuryl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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